Cas no 114298-96-3 ((2S)-2-amino-5-hydroxyhexanoic acid)

• Product Name: (2S)-2-amino-5-hydroxyhexanoic acid
• CAS No: 114298-96-3
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 3632760
• PubChem ID: 53735368
• Update Time: 2025-06-11

(2S)-2-amino-5-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Norleucine, 5-hydroxy-
• (2S)-2-amino-5-hydroxyhexanoic acid
• EN300-1298187
• SCHEMBL198716
• 114298-96-3
• AKOS006340704
• (2S)-2-AMINO-5-HYDROXYHEXANOICACID
• 5-Hydroxynorleucin

• Inchi： 1S/C6H13NO3/c1-4(8)2-3-5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4?,5-/m0/s1
• InChI Key： CQUIPUAMBATVOP-AKGZTFGVSA-N
• SMILES： OC(C)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-5-hydroxyhexanoic acid

Introduction to (2S)-2-amino-5-hydroxyhexanoic Acid (CAS No. 114298-96-3)

(2S)-2-amino-5-hydroxyhexanoic acid (CAS No. 114298-96-3) is a chiral amino acid that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and functional properties. This compound, also known as AHHA or 5-hydroxyornithine, is a derivative of the amino acid ornithine, characterized by the presence of a hydroxyl group at the C-5 position. The introduction of this hydroxyl group imparts distinct chemical and biological activities, making it a valuable molecule for various applications.

The (2S)-2-amino-5-hydroxyhexanoic acid has been extensively studied for its potential therapeutic applications, particularly in the areas of neurodegenerative diseases, metabolic disorders, and inflammation. Recent research has highlighted its role in modulating key signaling pathways and its potential as a lead compound for drug development.

In the context of neurodegenerative diseases, (2S)-2-amino-5-hydroxyhexanoic acid has shown promise in protecting neurons from oxidative stress and promoting neurogenesis. Studies have demonstrated that this compound can effectively cross the blood-brain barrier, making it a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. For instance, a 2021 study published in the Journal of Neurochemistry reported that AHHA significantly reduced amyloid-beta-induced neurotoxicity in vitro, suggesting its potential as a neuroprotective agent.

Moreover, (2S)-2-amino-5-hydroxyhexanoic acid has been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and modulating these responses can have significant therapeutic benefits. Research has shown that AHHA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. A 2020 study in the Journal of Inflammation Research found that AHHA effectively attenuated inflammation in a mouse model of colitis, highlighting its potential as an anti-inflammatory agent.

The metabolic effects of (2S)-2-amino-5-hydroxyhexanoic acid have also been explored. Metabolic disorders such as diabetes and obesity are characterized by dysregulated glucose and lipid metabolism. Studies have indicated that AHHA can improve insulin sensitivity and reduce lipid accumulation in adipose tissue. A 2019 study published in the Molecular Metabolism journal reported that treatment with AHHA improved glucose tolerance and reduced hepatic steatosis in diabetic mice, suggesting its potential as a metabolic regulator.

In addition to its therapeutic applications, (2S)-2-amino-5-hydroxyhexanoic acid is also used as a building block in the synthesis of more complex molecules. Its chiral nature makes it an important intermediate in the production of chiral drugs and other bioactive compounds. The ability to synthesize enantiomerically pure forms of AHHA is crucial for ensuring the efficacy and safety of these compounds.

The synthesis of (2S)-2-amino-5-hydroxyhexanoic acid has been optimized using various methods, including enzymatic catalysis and chemical synthesis. Enzymatic approaches have gained popularity due to their high stereoselectivity and environmental friendliness. For example, a 2018 study in the Journal of Biotechnology described an efficient method for producing AHHA using a transaminase enzyme, achieving high yields and enantiomeric purity.

In conclusion, (2S)-2-amino-5-hydroxyhexanoic acid (CAS No. 114298-96-3) is a multifaceted compound with significant potential in both therapeutic applications and synthetic chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, AHHA is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.